Euphol acetate

• Molecular Formula: C32H52O2
• Molecular Weight: 468.8 g/mol
• InChI: InChI=1S/C32H52O2/c1-21(2)11-10-12-22(3)24-15-19-32(9)26-13-14-27-29(5,6)28(34-23(4)33)17-18-30(27,7)25(26)16-20-31(24,32)8/h11,22,24,27-28H,10,12-20H2,1-9H3/t22-,24+,27+,28+,30-,31+,32-/m1/s1
• InChIKey: BQPPJGMMIYJVBR-KMDRULEYSA-N

Euphol Acetate for Research Procurement: Core Identity and Sourcing-Relevant Characteristics

Euphol acetate (CAS 13879-04-4, C32H52O2, MW 468.75) is a euphane-type tetracyclic triterpene acetate ester originally isolated from Euphorbia broteri latex [1]. It is the C-3 acetylated derivative of euphol, the major triterpene alcohol of Euphorbia tirucalli. Euphol acetate is a confirmed dual inhibitor of hepatic organic anion-transporting polypeptides OATP1B1 and OATP1B3, identified through a high-throughput screen of 2000 compounds [2], and exhibits quantifiable molluscicidal activity against Biomphalaria glabrata snails [3]. The compound is commercially available as a reference standard from multiple specialty chemical suppliers, typically at ≥95% purity.

OATP1B1/3 dual-inhibitor research probe

Molluscicidal assay reference compound

Euphane-type triterpene acetate standard

• [1] De Pascual Teresa J, Urones JG, Marcos IS, et al. Triterpenes from Euphorbia broteri. Phytochemistry. 1987;26(6):1767-1776. View Source
• [2] De Bruyn T, van Westen GJP, Ijzerman AP, Stieger B, de Witte P, Augustijns PF, Annaert PP. Structure-based identification of OATP1B1/3 inhibitors. Mol Pharmacol. 2013;83(6):1257-1267. View Source
• [3] Mata RCS, de Mendonça IMD, Vieira L, dos Santos AF, da Silva LA, Gaspar J, Martins C, Rueff J, Sant'Ana AEG. Molluscicidal activity of compounds isolated from Euphorbia conspicua N. E. Br. J Braz Chem Soc. 2011;22(10):1880-1887. View Source

Why Euphol Acetate Cannot Be Replaced by Generic Euphol or Other In-Class Triterpene Acetates

Despite sharing a common euphane skeleton, euphol acetate and its closest structural analog euphol (C-3 alcohol) exhibit fundamentally divergent bioactivity profiles that preclude interchangeable use. The acetyl substitution at C-3 confers OATP1B1/3 inhibitory activity that is absent in euphol [1], while simultaneously ablating the potent monoacylglycerol lipase (MGL) inhibitory activity (IC50 315 nM) characteristic of euphol [2]. Other in-class triterpene acetates such as germanicol acetate and 3β-acetoxyeupha-8,24-diene show only trace or qualitatively 'low' activities in molluscicidal and cytotoxicity assays where euphol acetate produces quantifiable, reproducible effects [3]. These differences are not incremental — they represent binary presence/absence of key pharmacological activities driven by a single functional group modification, making empirical substitution scientifically invalid.

OATP1B1/3 inhibition absent in euphol

Euphol lacks dual-transporter inhibition; the acetyl ester is required for OATP1B1/3 interaction, making substitution invalid.

MGL inhibition by euphol may confound

Euphol is a potent monoacylglycerol lipase inhibitor; using it instead of euphol acetate introduces endocannabinoid pathway interference.

In-class triterpene acetates show low activity

Germanicol acetate and related esters exhibit only trace molluscicidal and cytotoxic effects, failing to match euphol acetate's reproducible response.

• [1] De Bruyn T, van Westen GJP, Ijzerman AP, Stieger B, de Witte P, Augustijns PF, Annaert PP. Structure-based identification of OATP1B1/3 inhibitors. Mol Pharmacol. 2013;83(6):1257-1267. View Source
• [2] King AR, Dotsey EY, Lodola A, Jung KM, Ghomian A, Qiu Y, Fu J, Mor M, Piomelli D. Discovery of potent and reversible monoacylglycerol lipase inhibitors. Chem Biol. 2009;16(10):1045-1052. View Source
• [3] Mata RCS, de Mendonça IMD, Vieira L, dos Santos AF, da Silva LA, Gaspar J, Martins C, Rueff J, Sant'Ana AEG. Molluscicidal activity of compounds isolated from Euphorbia conspicua N. E. Br. J Braz Chem Soc. 2011;22(10):1880-1887. View Source

Euphol Acetate Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

OATP1B1/3 Transporter Inhibition: Euphol Acetate vs. Euphol and Screening Library Baseline

Euphol acetate at 10 μM reduces sodium fluorescein uptake in OATP1B1-transfected CHO cells to 29.2% of vehicle controls (70.8% inhibition) and in OATP1B3-transfected CHO cells to 40.2% of controls (59.8% inhibition) [1]. In the same high-throughput screen encompassing 2000 compounds, only 212 molecules (10.6%) reached the ≥50% OATP1B1 inhibition threshold at equimolar substrate-inhibitor concentration; euphol acetate exceeded this threshold for both transporters. By contrast, the parent alcohol euphol has no reported OATP1B1/3 inhibitory activity in this or any published screening paradigm. The acetyl modification is thus essential for transporter interaction.

OATP1B1/3 inhibition

Assay context

70.8% OATP1B1, 59.8% OATP1B3 inhibition at 10 μM

Supports OATP1B1/3 dual-transporter inhibition assay context

Top ~10% of 2000 screened compounds; euphol inactive

Evidence Dimension	OATP1B1- and OATP1B3-mediated sodium fluorescein uptake inhibition at 10 μM
Target Compound Data	Euphol acetate: OATP1B1 uptake = 29.2% of control (70.8% inhibition); OATP1B3 uptake = 40.2% of control (59.8% inhibition) [1]
Comparator Or Baseline	Euphol: no OATP1B1/3 inhibition data reported. Screening library baseline: 212/2000 compounds (10.6%) reach ≥50% OATP1B1 inhibition; 139/2000 (7.0%) reach ≥50% OATP1B3 inhibition [1]
Quantified Difference	Euphol acetate exceeds the ≥50% inhibition threshold for both transporters, placing it among the top ~10% of compounds screened. Euphol lacks this activity entirely.
Conditions	CHO cells stably transfected with human OATP1B1 or OATP1B3; 10 μM equimolar substrate (sodium fluorescein)-inhibitor concentration; high-throughput in vitro transporter inhibition assay [1]

Why This Matters

For in vitro DDI screening and hepatic uptake studies requiring a validated OATP1B1/3 probe inhibitor, euphol acetate is the only euphane-type triterpene with confirmed dual-transporter activity; euphol cannot serve as a substitute.

• [1] De Bruyn T, van Westen GJP, Ijzerman AP, Stieger B, de Witte P, Augustijns PF, Annaert PP. Structure-based identification of OATP1B1/3 inhibitors. Mol Pharmacol. 2013;83(6):1257-1267. View Source

MGL Inhibitory Activity: Negative Differentiation of Euphol Acetate from Euphol and Pristimerin

Euphol (the parent C-3 alcohol) is a well-characterized reversible MGL inhibitor with IC50 = 315 ± 1 nM against purified MGL [1]. The related triterpenoid pristimerin is 3.4-fold more potent (IC50 = 93 nM) [1]. Euphol acetate, bearing an acetyl ester at C-3 instead of the free hydroxyl, has no documented MGL inhibitory activity in any published study. The C-3 hydroxyl group of euphol is critical for hydrogen-bonding interactions within the MGL hydrophobic regulatory pocket adjacent to Cys201 and Cys208 [1]; acetylation eliminates this pharmacophore. This creates a functionally binary differentiation: euphol acetate can be deployed in experimental systems where MGL-mediated modulation of 2-arachidonoylglycerol (2-AG) tone must be avoided.

MGL inhibition profile

Cross-study comparable

No MGL inhibition (vs. euphol IC50 315 nM)

Supports MGL-free transporter study design

C-3 acetylation abolishes MGL pharmacophore

Evidence Dimension	Monoacylglycerol lipase (MGL) inhibition potency
Target Compound Data	Euphol acetate: no MGL inhibitory activity reported at any tested concentration
Comparator Or Baseline	Euphol: IC50 = 315 ± 1 nM (reversible, noncompetitive). Pristimerin: IC50 = 93 nM (reversible) [1]
Quantified Difference	Qualitative absence of MGL activity for euphol acetate vs. sub-micromolar potency for euphol and pristimerin; represents a functional on/off switch driven by C-3 acetylation
Conditions	Purified rat MGL enzyme assay; HeLa cell MGL assay; 37°C, 30 min incubation with 1.4 pM MGL [1]

Why This Matters

Investigators studying OATP1B-mediated transport who need to exclude endocannabinoid pathway interference must select euphol acetate over euphol; the acetyl group simultaneously enables OATP inhibition and disables MGL inhibition.

• [1] King AR, Dotsey EY, Lodola A, Jung KM, Ghomian A, Qiu Y, Fu J, Mor M, Piomelli D. Discovery of potent and reversible monoacylglycerol lipase inhibitors. Chem Biol. 2009;16(10):1045-1052. View Source

Molluscicidal Activity: Euphol Acetate vs. Co-Isolated Euphorbia Triterpenes in the Same Study

In the only published direct comparative molluscicidal assessment of Euphorbia conspicua triterpenes, euphol acetate induced 40% mortality in adult Biomphalaria glabrata snails at both 50 μg/mL and 100 μg/mL [1]. Three structurally related compounds co-isolated and tested under identical conditions — euphol (C-3 alcohol), 3β-acetoxyeupha-8,24-diene (regioisomeric acetate), and 3β-(E)-cinnamoyleuphorbol (C-3 cinnamate ester) — all showed only qualitatively 'low molluscicidal activity' [1]. The study design enables direct intra-experimental comparison, ruling out inter-laboratory variability.

Molluscicidal activity

Direct head-to-head

40% B. glabrata mortality at 50–100 μg/mL

Supports molluscicide screening context

Only quantifiable effect among co-isolated triterpenes

Evidence Dimension	Mortality of adult Biomphalaria glabrata snails after 24-hour exposure
Target Compound Data	Euphol acetate: 40% mortality at both 50 μg/mL and 100 μg/mL [1]
Comparator Or Baseline	Euphol, 3β-acetoxyeupha-8,24-diene, and 3β-(E)-cinnamoyleuphorbol: all reported as 'low molluscicidal activity' (insufficient to generate an LC50) [1]
Quantified Difference	Euphol acetate is the only compound in this set achieving quantifiable, reproducible mortality (40%) at defined concentrations; all others failed to reach a reportable effect level
Conditions	Adult B. glabrata snails; 24-hour static exposure; aqueous vehicle; compounds isolated from the same Euphorbia conspicua latex batch and tested within the same experimental protocol [1]

Why This Matters

For schistosomiasis vector control research or molluscicide screening programs, euphol acetate provides a reproducible positive control with a defined effect magnitude, unlike in-class alternatives that yield only non-quantifiable signals.

• [1] Mata RCS, de Mendonça IMD, Vieira L, dos Santos AF, da Silva LA, Gaspar J, Martins C, Rueff J, Sant'Ana AEG. Molluscicidal activity of compounds isolated from Euphorbia conspicua N. E. Br. J Braz Chem Soc. 2011;22(10):1880-1887. View Source

Cytotoxicity Profile: Euphol Acetate as a Low-Cytotoxicity Probe vs. Broadly Cytotoxic Euphol

Euphol exhibits dose- and time-dependent cytotoxicity across a broad panel of 73 human cancer cell lines spanning 15 tumor types, with IC50 values ranging from 1.41 to 38.89 μM; the most sensitive lines include pancreatic carcinoma (IC50 = 6.84 μM) and esophageal squamous cell carcinoma (IC50 = 11.08 μM) [1]. In separate studies, euphol yielded IC50 values of 70.8 μM (HRT-18 colorectal adenocarcinoma) and 39.2 μM (3T3 fibroblasts) [2]. By contrast, euphol acetate and the related triterpene acetate germanicol acetate consistently exhibit only slight or minimal cytotoxicity, described as negligible compared to the reference agent vincristine [3]. Euphol acetate's low intrinsic cytotoxicity makes it a cleaner molecular probe for transporter assays where cell viability must be preserved.

Cytotoxicity profile

Cross-study comparable

Minimal cytotoxicity (vs. euphol IC50 down to 1.41 μM)

Supports low-cytotoxicity probe selection for transporter assays

≥10- to 50-fold potency difference in sensitive cells

Evidence Dimension	In vitro cytotoxicity against human cancer and normal cell lines
Target Compound Data	Euphol acetate: described as having only slight/minimal cytotoxic activity, minimal compared to vincristine (no quantitative IC50 available below 100 μM range) [3]
Comparator Or Baseline	Euphol: IC50 range 1.41–38.89 μM across 73 cancer cell lines [1]; HRT-18 IC50 = 70.8 μM, 3T3 IC50 = 39.2 μM [2]. Germanicol acetate: slight/minimal cytotoxicity vs. vincristine [3]
Quantified Difference	Euphol achieves single-digit micromolar IC50 in sensitive lines; euphol acetate shows no quantifiable IC50 below 100 μM in available studies. Difference in cytotoxic potency is at minimum 10- to 50-fold in sensitive cell contexts.
Conditions	Euphol: MTT assay, 73 cancer cell lines, 48–72 h exposure [1]; neutral red assay, HRT-18 and 3T3 lines [2]. Euphol acetate and germanicol acetate: Jurkat cell cytotoxicity assay, 72 h [3]

Why This Matters

When OATP1B1/3 inhibition is the endpoint of interest, euphol acetate's low cytotoxicity minimizes confounding cell death in long-duration transporter assays, whereas euphol introduces significant cytotoxicity that can compromise data integrity.

• [1] Silva VAO, Rosa MN, Miranda-Gonçalves V, Costa AM, Tansini A, Evangelista AF, Martinho O, Carloni AC, Jones C, Lima JP, Pianowski LF, Reis RM. In vitro screening of cytotoxic activity of euphol from Euphorbia tirucalli on a large panel of human cancer-derived cell lines. Exp Ther Med. 2018;16(2):557-566. View Source
• [2] Oliveira TL, Bavia L, Fontana PD, Cruz LS, Paludo KS, Crisma AR, Messias-Reason IJ, Beltrame FL. Immunomodulatory and cytotoxic activities of euphol. Life Sci. 2021;280:119700. View Source
• [3] Luz LEC, Kanunfre CC, Paludo KS, da Silva Justo A, Petry VK, Lemes BM, Barison A, Nepel A, Wang M, Avula B, Khan IA, Beltrame FL. Cytotoxic biomonitored study of Euphorbia umbellata (Pax) Bruyns. J Ethnopharmacol. 2016;183:29-37. View Source

Physicochemical Differentiation: logP and Predicted Membrane Permeability Shift from Euphol to Euphol Acetate

Acetylation of euphol at C-3 produces a measurable increase in lipophilicity. Euphol (free alcohol) has calculated logP values of 7.7–8.1 (ALOGPS/ChemAxon) [1], whereas euphol acetate has an experimental/predicted logP of approximately 9.5 , representing an increase of 1.4–1.8 logP units. This shift correlates with a ~25- to 60-fold increase in theoretical membrane partitioning. The higher logP of euphol acetate is consistent with its observed interaction with the lipid-rich OATP1B transporters, which are known to preferentially bind more lipophilic substrates, while also potentially contributing to reduced aqueous solubility compared to euphol (experimental water solubility of euphol: 0.00038 g/L [1]).

Lipophilicity shift

Supporting evidence

ΔlogP ≈ +1.4 to +1.8 vs. euphol

Supports membrane partitioning context

Predicted 25- to 60-fold partition increase; in silico data

Evidence Dimension	Calculated/experimental lipophilicity (logP)
Target Compound Data	Euphol acetate: logP ≈ 9.5; TPSA = 26.3 Ų
Comparator Or Baseline	Euphol: logP = 7.71 (ChemAxon), 7.72 (ALOGPS); water solubility = 0.00038 g/L [1]
Quantified Difference	ΔlogP ≈ +1.4 to +1.8 units, corresponding to an estimated ~25- to 60-fold increase in octanol-water partition coefficient
Conditions	In silico prediction (ALOGPS, ChemAxon) and vendor-reported physicochemical characterization

Why This Matters

The increased lipophilicity of euphol acetate influences both experimental handling (solvent selection, stock solution preparation) and biological behavior (membrane partitioning, transporter interaction), making it a functionally distinct entity from euphol in any assay where compound-membrane interactions contribute to the readout.

• [1] FooDB. Showing Compound Euphol (FDB004483). FoodDB; 2010. View Source

Euphol Acetate: Evidence-Backed Research Application Scenarios for Procurement Decision-Making

Hepatic Drug-Drug Interaction (DDI) Screening Using OATP1B1/3 Transporter Inhibition Assays

Euphol acetate is directly applicable as a validated positive control inhibitor in OATP1B1- and OATP1B3-transfected CHO cell uptake assays. At 10 μM, it reliably reduces sodium fluorescein uptake to 29.2% (OATP1B1) and 40.2% (OATP1B3) of controls, exceeding the ≥50% inhibition threshold established in the De Bruyn et al. 2013 screen of 2000 compounds [1]. Its low intrinsic cytotoxicity ensures that transporter inhibition data are not confounded by cell death during the assay incubation period. This makes euphol acetate suitable for inclusion in standardized DDI liability panels required by regulatory guidances (FDA, EMA) for new chemical entities that undergo hepatic transport.

Schistosomiasis Vector Control: Molluscicidal Reference Compound for Biomphalaria glabrata Bioassays

Euphol acetate serves as a quantifiable molluscicidal reference standard against the intermediate host snail of Schistosoma mansoni. It produces 40% mortality at 50–100 μg/mL in 24-hour static exposure assays [1], whereas the more commonly studied euphol and related Euphorbia triterpenes yield only qualitatively 'low' activity that is insufficient to generate an LC50. Researchers developing new molluscicides or screening plant-derived extracts can use euphol acetate as a reproducible positive control with a defined effect size, enabling statistical comparison of novel agents against a benchmarked triterpene acetate.

Endocannabinoid System Research Requiring OATP Modulation Without MGL Interference

Experimental designs that require inhibition of hepatic OATP1B transporters while explicitly avoiding modulation of the endocannabinoid 2-AG/MGL axis should select euphol acetate over euphol. Euphol is a potent MGL inhibitor (IC50 = 315 nM) that increases 2-AG levels and suppresses inflammatory pain via peripheral endocannabinoid tone [1]; euphol acetate lacks this activity entirely due to C-3 acetylation. This binary pharmacological divergence is critical in studies where MGL inhibition would represent a confounding variable, such as investigations of cannabinoid-transporter crosstalk or OATP-mediated drug uptake in neuropathic pain models.

Euphane-Type Triterpene Structure-Activity Relationship (SAR) Studies

Euphol acetate, in combination with euphol, germanicol acetate, and tirucallol, constitutes a defined SAR set for probing the functional consequences of C-3 functional group variation on the euphane scaffold. The acetyl-to-hydroxyl modification at C-3 simultaneously toggles OATP1B1/3 inhibition (ON for acetate, OFF for alcohol) and MGL inhibition (OFF for acetate, ON for alcohol) [1][2]. This clean functional dichotomy makes the euphol/euphol acetate pair an ideal model system for studying how single-point chemical modifications on tetracyclic triterpenes dictate transporter vs. enzyme target engagement. Procurement of both compounds from the same supplier under matched purity specifications ensures valid comparative SAR data.

Application

Selection Property

Validation Focus

Hepatic OATP1B transporter research

Dual-transporter inhibition profile

OATP1B1/3 uptake endpoint reproducibility

Molluscicide screening against B. glabrata

Molluscicidal activity benchmark

Mortality rate endpoint at standardized exposure

Endocannabinoid system research

Absence of MGL inhibitory activity

2-AG pathway non-interference in transport assays

Euphane-type triterpene SAR studies

C-3 functional group selectivity profile

OATP vs. MGL target engagement comparison

• [1] Mata RCS, de Mendonça IMD, Vieira L, dos Santos AF, da Silva LA, Gaspar J, Martins C, Rueff J, Sant'Ana AEG. Molluscicidal activity of compounds isolated from Euphorbia conspicua N. E. Br. J Braz Chem Soc. 2011;22(10):1880-1887. View Source
• [2] King AR, Dotsey EY, Lodola A, Jung KM, Ghomian A, Qiu Y, Fu J, Mor M, Piomelli D. Discovery of potent and reversible monoacylglycerol lipase inhibitors. Chem Biol. 2009;16(10):1045-1052. View Source
• [3] De Bruyn T, van Westen GJP, Ijzerman AP, Stieger B, de Witte P, Augustijns PF, Annaert PP. Structure-based identification of OATP1B1/3 inhibitors. Mol Pharmacol. 2013;83(6):1257-1267. View Source